Cas no 1267455-95-7 (3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine
• CAS No: 1267455-95-7
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5779245
• PubChem ID: 82113027
• Update Time: 2025-05-24

3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1840757
• 1267455-95-7
• 3-(4-methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine
• Benzenepropanamine, 4-methoxy-β,β,3-trimethyl-
• 3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine

• Inchi： 1S/C13H21NO/c1-10-7-11(5-6-12(10)15-4)8-13(2,3)9-14/h5-7H,8-9,14H2,1-4H3
• InChI Key： FMVLDUCVDQHVMH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)CC(C)(C)CN

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.960±0.06 g/cm3(Predicted)
• Boiling Point: 300.9±30.0 °C(Predicted)
• pka: 10.44±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine

3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine: A Comprehensive Overview

3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine is a compound with the CAS number 1267455-95-7, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines an aromatic ring with a tertiary amine group, making it a versatile molecule with potential applications in drug design and material science. Recent advancements in synthetic methodologies and computational chemistry have further highlighted its significance in modern chemical research.

The molecular structure of 3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine consists of a substituted phenyl group attached to a branched alkyl chain. The phenyl ring is substituted at the 4-position with a methoxy group (-OCH₃) and at the 3-position with a methyl group (-CH₃), while the amine group (-NH₂) is located at the 1-position of the propanamine backbone. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity.

Recent studies have explored the synthesis of 3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine using various methods, including nucleophilic substitution and reductive amination. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production. The use of green chemistry principles in these syntheses has also been reported, aligning with current trends toward sustainable chemical processes.

In terms of applications, 3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine has shown promise in the development of bioactive molecules. Its ability to act as a chiral auxiliary or as a building block for more complex structures has been demonstrated in several research articles. For instance, researchers have utilized this compound to synthesize novel antidepressants and anti-inflammatory agents, leveraging its unique pharmacokinetic properties.

The physical properties of 3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine are also noteworthy. Its melting point, boiling point, and solubility characteristics have been extensively studied and are well-documented in recent literature. These properties make it suitable for various industrial applications, including as an intermediate in pharmaceutical manufacturing or as a component in advanced materials.

Moreover, computational studies using molecular modeling techniques have provided insights into the electronic structure and reactivity of 3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine. These studies have revealed that the molecule exhibits favorable interactions with biological targets, such as enzymes and receptors, which could be exploited for therapeutic purposes.

In conclusion, 3-(4-Methoxy-3-methylphenyl)-2,2-dimethylpropan-1-amine (CAS No: 1267455957) is a compound of significant interest in contemporary chemical research. Its versatile structure, combined with recent advancements in synthesis and application methodologies, positions it as a valuable tool in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute even more to the advancement of these fields.